N-{1-[1-(2,4,5-trimethylbenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide

• IUPAC Name: N-[2-[1-[(2,4,5-trimethylphenyl)methyl]piperidin-4-yl]pyrazol-3-yl]cyclopentanecarboxamide
• InChI: InChI=1S/C24H34N4O/c1-17-14-19(3)21(15-18(17)2)16-27-12-9-22(10-13-27)28-23(8-11-25-28)26-24(29)20-6-4-5-7-20/h8,11,14-15,20,22H,4-7,9-10,12-13,16H2,1-3H3,(H,26,29)
• InChI Key: OZZZDBCZDVBRTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)CN2CCC(CC2)N3C(=CC=N3)NC(=O)C4CCCC4)C
• Molecular Formula: C24H34N4O
• Molecular Weight: 394.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups including a pyrazole ring, a piperidine ring, and a carboxamide group. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The structure would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The pyrazole ring, for example, might undergo reactions such as electrophilic substitution. The carboxamide group could participate in reactions such as hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the size and shape of the molecule, the presence of polar groups, and the overall charge distribution would influence properties such as solubility, melting point, and reactivity.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Depending on its specific properties, it could potentially be harmful if ingested, inhaled, or in contact with skin.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas such as drug discovery, materials science, and chemical biology. Future research could explore the synthesis, properties, and potential uses of this and similar compounds.